Cas no 2680533-58-6 (2-(5-Iodopyrimidin-2-yl)propan-2-amine hydrochloride)

• Product Name: 2-(5-Iodopyrimidin-2-yl)propan-2-amine hydrochloride
• CAS No: 2680533-58-6
• MF: C₇H₁₁ClIN₃
• MW: 299.539812326431
• MDL: MFCD34183334
• CID: 5645896
• PubChem ID: 165909271
• Update Time: 2025-05-20

2-(5-Iodopyrimidin-2-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680533-58-6
• Z5038093069
• EN300-28256795
• 2-(5-iodopyrimidin-2-yl)propan-2-amine hydrochloride
• 2-(5-Iodopyrimidin-2-yl)propan-2-amine hydrochloride

• MDL： MFCD34183334
• Inchi： 1S/C7H10IN3.ClH/c1-7(2,9)6-10-3-5(8)4-11-6;/h3-4H,9H2,1-2H3;1H
• InChI Key： BLKCBUQPEGYJQY-UHFFFAOYSA-N
• SMILES： IC1C=NC(C(C)(C)N)=NC=1.Cl

Computed Properties

• Exact Mass: 298.96862g/mol
• Monoisotopic Mass: 298.96862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(5-Iodopyrimidin-2-yl)propan-2-amine hydrochloride

2-(5-Iodopyrimidin-2-yl)propan-2-amine Hydrochloride: A Comprehensive Overview

2-(5-Iodopyrimidin-2-yl)propan-2-amine hydrochloride, also known by its CAS number 1300763-58-6, is a highly specialized chemical compound with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of 2-(5-Iodopyrimidin-2-yl)propan-2-amine hydrochloride is composed of a pyrimidine ring substituted with an iodine atom at the 5-position and a propan-2-amine group at the 2-position. This configuration imparts the compound with unique electronic properties, making it a promising candidate for various biological assays. Recent studies have highlighted its potential as a selective kinase inhibitor, which could be pivotal in the development of novel anti-cancer therapies.

The synthesis of 1300763-58-6 involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by iodination at the 5-position and subsequent coupling with the propan-2-amine group. The hydrochloride salt form is often preferred for its enhanced solubility and stability, which are critical factors in drug delivery systems. Researchers have optimized these synthetic pathways to achieve higher yields and purities, ensuring the compound's suitability for preclinical studies.

In terms of pharmacological activity, 2-(5-Iodopyrimidin-2-yl)propan-2-amie hydrochloride has demonstrated potent inhibitory effects on several key kinases involved in cellular signaling pathways. These findings were corroborated by recent in vitro and in vivo studies, which underscored its potential as a therapeutic agent in oncology. The compound's ability to selectively target specific kinases without causing significant off-target effects makes it a compelling candidate for further investigation.

Beyond its role as a kinase inhibitor, this compound has also shown promise in other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions. Its structural versatility allows for further modification to enhance bioavailability and efficacy. Recent advancements in computational chemistry have enabled researchers to predict optimal drug-like properties for this compound, paving the way for its integration into complex drug discovery pipelines.

In conclusion, 1300763-CAS-based compounds represent a significant advancement in medicinal chemistry. Their unique structural features, coupled with potent pharmacological activities, position them as valuable tools in the quest for innovative therapeutic solutions. As research continues to unfold, we can anticipate exciting developments that will further elucidate the potential of this remarkable compound.